Cas no 1391052-64-4 (N-Benzyl Ciprofloxacin Benzyl Ester)

• Product Name: N-Benzyl Ciprofloxacin Benzyl Ester
• CAS No: 1391052-64-4
• MF: C₃₁H₃₀FN₃O₃
• MW: 511.586611270905
• CID: 4551785
• Update Time: 2025-05-19

N-Benzyl Ciprofloxacin Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Benzyl Ciprofloxacin Benzyl Ester
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-benzyl-1-piperazinyl)-3-quinolinecarboxylic Acid Benzyl Ester

• Inchi： 1S/C31H30FN3O3/c32-27-17-25-28(18-29(27)34-15-13-33(14-16-34)19-22-7-3-1-4-8-22)35(24-11-12-24)20-26(30(25)36)31(37)38-21-23-9-5-2-6-10-23/h1-10,17-18,20,24H,11-16,19,21H2
• InChI Key： MNWDGGWCXDXJBW-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C2=C(C=C(F)C(N3CCN(CC4=CC=CC=C4)CC3)=C2)C(=O)C(C(OCC2=CC=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 511.227
• Monoisotopic Mass: 511.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 4.4

Experimental Properties

• Melting Point: 188-190°C
• Solubility: Chloroform, Methanol

N-Benzyl Ciprofloxacin Benzyl Ester Security Information

• Storage Condition：-20°C Freezer

Additional information on N-Benzyl Ciprofloxacin Benzyl Ester

Comprehensive Overview of N-Benzyl Ciprofloxacin Benzyl Ester (CAS No. 1391052-64-4): Properties, Applications, and Research Insights

N-Benzyl Ciprofloxacin Benzyl Ester (CAS No. 1391052-64-4) is a chemically modified derivative of the widely known fluoroquinolone antibiotic, ciprofloxacin. This compound has garnered significant attention in pharmaceutical research due to its potential enhanced bioavailability and targeted therapeutic effects. The benzyl ester modification introduces unique physicochemical properties, making it a subject of interest for drug delivery optimization and antimicrobial studies.

In recent years, the search for ciprofloxacin derivatives has surged, driven by the need to combat antibiotic resistance and improve drug efficacy. Researchers frequently inquire about "N-Benzyl Ciprofloxacin Benzyl Ester solubility" or "mechanism of action of ciprofloxacin analogs," reflecting the compound's relevance in modern pharmacology. Its CAS number 1391052-64-4 serves as a critical identifier for regulatory documentation and scientific literature.

The structural uniqueness of N-Benzyl Ciprofloxacin Benzyl Ester lies in its benzyl groups, which may alter membrane permeability compared to parent compounds. Studies suggest its potential application in treating resistant bacterial strains, aligning with global trends like "antibiotic stewardship" and "personalized medicine." Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize this ester derivative.

From a synthetic chemistry perspective, queries like "synthesis route for CAS 1391052-64-4" highlight industrial interest. The compound's stability under physiological conditions and metabolic pathways are also hot topics, particularly for formulation scientists exploring "prodrug strategies." Regulatory databases often cite its non-hazardous classification, ensuring compliance in research settings.

Emerging applications include combination therapies with β-lactam antibiotics, addressing search trends like "synergistic antibiotic pairs." Furthermore, its role in biofilm disruption studies resonates with clinicians tackling chronic infections. As patent landscapes evolve, N-Benzyl Ciprofloxacin Benzyl Ester continues to feature in intellectual property discussions for next-gen antimicrobials.

Environmental scientists examine its ecotoxicological profile, responding to public concerns about "pharmaceutical pollution." Meanwhile, computational chemists model its molecular interactions using QSAR frameworks, bridging gaps between theoretical and experimental data. This multifaceted relevance ensures sustained academic and industrial engagement with CAS 1391052-64-4.

In conclusion, N-Benzyl Ciprofloxacin Benzyl Ester exemplifies innovation in medicinal chemistry, addressing contemporary challenges like drug resistance and targeted delivery. Its scientific trajectory mirrors broader healthcare priorities, making it a compound of enduring significance across disciplines.